Cas no 380910-52-1 (3-(4-Methylphenyl)-1-phenyl-1H-pyrazole-4-carboxylic Acid)

• Product Name: 3-(4-Methylphenyl)-1-phenyl-1H-pyrazole-4-carboxylic Acid
• CAS No: 380910-52-1
• MF: C₁₇H₁₄N₂O₂
• MW: 278.305263996124
• CID: 891791
• PubChem ID: 882303
• Update Time: 2025-04-19

3-(4-Methylphenyl)-1-phenyl-1H-pyrazole-4-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 1-Phenyl-3-(p-tolyl)-1H-pyrazole-4-carboxylic acid
• 1-PHENYL-3-P-TOLYL-1H-PYRAZOLE-4-CARBOXYLIC ACID
• 3-(4-methylphenyl)-1-phenyl-1H-pyrazole-4-carboxylic acid
• 3-(4-methylphenyl)-1-phenylpyrazole-4-carboxylic acid
• 1-Phenyl-3-(p-tolyl)-1H-pyrazole-4-carboxylicacid
• 380910-52-1
• SCHEMBL6683128
• DTXSID60358236
• CCG-278847
• DB-028222
• 1-phenyl-3-(p-tolyl)pyrazol-4-carboxylic acid
• Z56820599
• MFCD02641145
• FS-5551
• EN300-00792
• AKOS000114881
• 3-(4-Methylphenyl)-1-phenyl-1H-pyrazole-4-carboxylic Acid

• MDL： MFCD02641145
• Inchi： 1S/C17H14N2O2/c1-12-7-9-13(10-8-12)16-15(17(20)21)11-19(18-16)14-5-3-2-4-6-14/h2-11H,1H3,(H,20,21)
• InChI Key： JQKBZECDRHDIIL-UHFFFAOYSA-N
• SMILES： OC(C1=CN(C2C=CC=CC=2)N=C1C1C=CC(C)=CC=1)=O

Computed Properties

• Exact Mass: 278.10600
• Monoisotopic Mass: 278.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 360
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 55.1Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Melting Point: 229-231 °C
• Boiling Point: 459.2±30.0 °C at 760 mmHg
• Flash Point: 231.5±24.6 °C
• PSA: 55.12000
• LogP: 3.54590
• Vapor Pressure: 0.0±1.2 mmHg at 25°C

3-(4-Methylphenyl)-1-phenyl-1H-pyrazole-4-carboxylic Acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)